Cas no 63874-26-0 (2-propoxy-benzamidine)

• Product Name: 2-propoxy-benzamidine
• CAS No: 63874-26-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 960984
• PubChem ID: 4196972
• Update Time: 2025-04-19

2-propoxy-benzamidine Chemical and Physical Properties

Names and Identifiers

• 2-propoxy-benzamidine
• 2-Propoxybenzenecarboximidamide
• Benzenecarboximidamide, 2-propoxy-
• DTXSID901296273
• AKOS000197767
• 2-propoxybenzamidine
• CLXPJHFVNFNTAR-UHFFFAOYSA-N
• SCHEMBL2566716
• 63874-26-0

• Inchi： 1S/C10H14N2O/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h3-6H,2,7H2,1H3,(H3,11,12)
• InChI Key： CLXPJHFVNFNTAR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=N)N)CCC

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.1Ų